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Compound of Interest
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Cat. No.: B1259440

Get Quote

Executive Summary
This technical guide details the enzymatic synthesis of Murideoxycholate (MDCA), a 6

-hydroxylated secondary bile acid, mediated by the murine cytochrome P450 isoform
CYP2C70.[1] While CYP2C70 is widely recognized for converting Chenodeoxycholic acid
(CDCA) to

-Muricholic acid (

-MCA), this guide specifically isolates its activity on Lithocholic acid (LCA) to produce MDCA.
This pathway represents a critical detoxification mechanism in rodents, converting hydrophobic,
cytotoxic bile acids into hydrophilic, cytoprotective species—a metabolic route notably absent in
humans.

Target Audience: Drug Metabolism & Pharmacokinetics (DMPK) Scientists, Hepatology

Researchers, and Toxicology Specialists.
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CYP2C70 is a Class I oxidoreductase predominantly expressed in the murine liver.[2] It

functions as a steroid 6

-hydroxylase, introducing a hydroxyl group at the C6 position of the steroid nucleus in the

-orientation.

Primary Reaction (Abundant): CDCA (3

,7

-dihydroxy)

-MCA (3

,6

,7

-trihydroxy).

Specific Reaction of Interest: LCA (3

-monohydroxy)

MDCA (3

,6

-dihydroxy).

Structural Transformation
The synthesis of MDCA from LCA is a Phase I biotransformation designed to increase

hydrophilicity. LCA is highly hydrophobic and cytotoxic (lithogenic). The addition of the 6

-OH group by CYP2C70 significantly lowers the critical micellar concentration (CMC) and
toxicity of the molecule.

Chemical Equation:

Pathway Visualization
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The following diagram illustrates the parallel 6

-hydroxylation pathways mediated by CYP2C70, distinguishing the synthesis of MDCA from the
generation of Muricholic Acids (MCAs).
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Figure 1: CYP2C70-mediated bile acid metabolism.[2][3][4][5][6][7] The enzyme catalyzes the 6

-hydroxylation of both CDCA and LCA, producing

-MCA and MDCA, respectively.

Experimental Protocol: In Vitro Synthesis
This protocol describes the synthesis of MDCA using recombinant CYP2C70 microsomes. This

system is preferred over liver homogenates to avoid contamination by other metabolizing

enzymes (e.g., sulfotransferases).
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Component Specification Purpose

Enzyme Source
Recombinant Mouse

CYP2C70

Catalysis (Baculovirus/Insect

cell system preferred)

Substrate Lithocholic Acid (LCA)
Precursor (>98% purity

required)

Cofactor NADPH Regenerating System
Provides electrons (NADPH,

G6P, G6PDH)

Buffer
100 mM Potassium Phosphate

(pH 7.4)
Physiological pH maintenance

Quenching Agent Ice-cold Acetonitrile (ACN)
Protein precipitation & reaction

stop

Internal Standard d4-LCA or d5-Taurocholate Normalization for MS analysis

Step-by-Step Workflow
Step 1: Pre-Incubation Mixture Preparation

Thaw CYP2C70 microsomes on ice.

Prepare a reaction mixture in potassium phosphate buffer (pH 7.4) containing:

CYP2C70 protein: 50 pmol/mL (or 0.5 mg/mL total protein).

: 3 mM.

LCA Substrate: 10–50

M (Dissolved in MeOH; final organic solvent <1%).

Pre-incubate at 37°C for 5 minutes to equilibrate temperature.

Step 2: Reaction Initiation

Initiate the reaction by adding 1 mM NADPH (final concentration).
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Incubate at 37°C with shaking (400 rpm).

Time Course: The reaction is typically linear for 20–30 minutes. Recommended harvest

point: 20 minutes.

Step 3: Termination & Extraction

Stop reaction by adding an equal volume (e.g., 200

L) of ice-cold Acetonitrile containing the Internal Standard.

Vortex vigorously for 30 seconds.

Centrifuge at 15,000

g for 15 minutes at 4°C to pellet precipitated proteins.

Collect the supernatant for LC-MS/MS analysis.

Analytical Validation (LC-MS/MS)
Distinguishing MDCA (3

,6

) from other dihydroxy bile acid isomers (e.g., Deoxycholic acid [3

,12

], Chenodeoxycholic acid [3

,7

], Ursodeoxycholic acid [3

,7

]) requires precise chromatographic separation.

Mass Spectrometry Parameters
Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scan Type: Multiple Reaction Monitoring (MRM).

Compound
Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Retention
Order (Approx)

MDCA 391.3
391.3 (Pseudo-

MRM) or 373.3 30–40
Early

(Hydrophilic)

LCA (Substrate) 375.3 375.3 30–40
Late

(Hydrophobic)

CDCA (Isomer) 391.3 391.3 30–40 Middle

Note: MDCA is significantly more hydrophilic than LCA and CDCA due to the 6

-OH group, resulting in an earlier retention time on C18 columns.

Chromatographic Conditions
Column: C18 Reverse Phase (e.g., Waters ACQUITY BEH C18, 1.7

m).

Mobile Phase A: Water + 0.1% Formic Acid (or 10mM Ammonium Acetate).

Mobile Phase B: Acetonitrile (or Methanol).

Gradient: Linear gradient from 30% B to 90% B over 10 minutes.

Translational Implications: Mouse vs. Human[2][3]
[4][7][8][9]
Understanding CYP2C70 activity is crucial for interpreting preclinical toxicity data.

The Species Gap
Mice: Express CYP2C70.[1][2][3][4][5][6][7][8][9] They efficiently convert hydrophobic LCA

and CDCA into hydrophilic MDCA and MCAs. This makes mice highly resistant to bile acid-
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induced hepatotoxicity.

Humans:Lack CYP2C70. Humans cannot perform 6

-hydroxylation of bile acids efficiently.[10] Consequently, the human bile acid pool is more
hydrophobic (rich in CDCA, DCA, LCA) and more prone to causing cholestatic injury if
accumulation occurs.

The "Humanized" Mouse Model (CYP2C70 KO)
Researchers use CYP2C70 Knockout (KO) mice to mimic human bile acid metabolism.[7][8]

Phenotype: These mice lack MDCA and MCAs.[4][9] They exhibit a hydrophobic bile acid

pool dominated by CDCA and LCA.[8]

Utility: They are superior models for testing drug-induced liver injury (DILI) because they do

not possess the "protective" 6

-hydroxylation pathway that often masks toxicity in wild-type mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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